2-[(3-hydroxypropyl)amino]-4,4-dimethyl-6-oxo-1-cyclohexene-1-carbonitrile

• IUPAC Name: 2-(3-hydroxypropylamino)-4,4-dimethyl-6-oxocyclohexene-1-carbonitrile
• InChI: InChI=1S/C12H18N2O2/c1-12(2)6-10(14-4-3-5-15)9(8-13)11(16)7-12/h14-15H,3-7H2,1-2H3
• InChI Key: DDLIUKJAEGAKRI-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=C(C(=O)C1)C#N)NCCCO)C
• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol

Description

2-[(3-hydroxypropyl)amino]-4,4-dimethyl-6-oxo-1-cyclohexene-1-carbonitrile is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the field of medicine and drug development. This compound is also known as HPPACC and has a molecular formula of C12H18N2O2.

Mechanism of Action

HPPACC exerts its biological effects by inhibiting the activity of certain enzymes and proteins. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. HPPACC has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the breakdown of extracellular matrix proteins.
Biochemical and Physiological Effects:
HPPACC has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor cell growth, and exhibit anti-microbial activity. HPPACC has also been shown to modulate the immune system and exhibit neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using HPPACC in lab experiments is its ability to form stable complexes with metal ions, which can be useful in drug delivery systems. However, one limitation of using HPPACC is its relatively low solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several potential future directions for research involving HPPACC. One area of interest is the development of HPPACC-based drug delivery systems for the treatment of various diseases. Another potential direction is the evaluation of HPPACC as a potential anti-cancer agent. Additionally, further research is needed to fully understand the mechanism of action of HPPACC and its potential applications in various fields of medicine.

Synthesis Methods

The synthesis of HPPACC involves the reaction between 3-hydroxypropylamine and 4,4-dimethyl-2-cyclohexene-1,6-dione in the presence of a catalyst. The reaction proceeds via a nucleophilic addition-elimination mechanism and results in the formation of HPPACC.

Scientific Research Applications

HPPACC has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties. HPPACC has also been evaluated for its potential use as a drug delivery system due to its ability to form stable complexes with metal ions.